557-31-3(Allyl Ethyl Ether),A1033,UN2335

Allyl Ethyl Ether Properties

Names and Identifiers

- Ethyl allyl ether
- 3-Ethoxy-1-propene
- Allyl ethyl ether
- 3-ethoxyprop-1-ene
- 3-ethoxy-propene
- Ethyl 2-propenyl ether
- allylethylether
- Allyl ethyl ether, 95%
- UN 2335
- EINECS 209-169-7
- J-512414
- Allyl ethyl ether, technical, >=95% (GC)
- 557-31-3
- UN-2335
- UN2335
- UNII-SM8T658RE3
- AI3-24223
- A1033
- Ether, allyl ethyl
- Q27289279
- NS00033376
- 1-Propene, 3-ethoxy-
- Allyl ethyl ether [UN2335] [Flammable liquid]
- 3-Ethoxypropene
- Allyl ethyl ether, stabilized with BHT
- FT-0622000
- SM8T658RE3
- AKOS015838946
- D88369
- MFCD00009255
- DTXSID4060319
- ALLYL ETHYL ETHER [MI]
- CH3CH2OCH2CH=CH2
- Ethyl 2propenyl ether
- DB-052783
- 3Ethoxy1propene
- DTXCID0041939
- 1Propene, 3ethoxy
- +Expand
- MDL： MFCD00009255
- InChIKey： OJPSFJLSZZTSDF-UHFFFAOYSA-N
- Inchi： 1S/C5H10O/c1-3-5-6-4-2/h3H,1,4-5H2,2H3
- SMILES： C=CCOCC
- BRN： 1361480

Computed Properties

Exact Mass: 86.07320
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 86.073165
Heavy Atom Count: 6
Complexity: 32.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 9.2

Experimental Properties

LogP: 1.20890
PSA: 9.23000
Merck: 293
Refractive Index: 1.3887
Water Partition Coefficient: Soluble in organic solvents, miscible with ethanol, diethyl ether. Insoluble in water.
Boiling Point: 67°C
Melting Point: -140°C (estimate)
Vapor Pressure: 184.8±0.1 mmHg at 25°C
Flash Point: -21 ºC
Color/Form: colourlessCombustible liquid,Toxic!
Solubility: It is miscible with ethanol and ether and almost insoluble in water
Sensitiveness: Air Sensitive
Density: 0.765

Allyl Ethyl Ether Related Literature

1. Stereoselective synthesis of protected l- and d-dideoxysugars and analogues via Prins cyclisations

Ryan J. Beattie,Thomas W. Hornsby,Gemma Craig,M. Carmen Galan,Christine L. Willis Chem. Sci. 2016 7 2743
2. Tetra- and tri-chloroalkanes and related compounds

A. N. Nesmeyanov,R. Kh. Freidlina,L. I. Zakharkin Q. Rev. Chem. Soc. 1956 10 330
3. Dinuclear molybdenum cluster-catalyzed radical addition and polymerization reactions by tuning the redox potential of a quadruple bonded Mo2 core

Hayato Tsurugi,Kohei Yamada,Moumita Majumdar,Yoshitaka Sugino,Akio Hayakawa,Kazushi Mashima Dalton Trans. 2011 40 9358
4. Transition metal-substituted Dawson anions as chemo- and regio-selective oxygen transfer catalysts for H2O2 in the epoxidation of allylic alcohols

Andrew J. Stapleton,Matthew E. Sloan,Nathan J. Napper,Robert C. Burns Dalton Trans. 2009 9603
5. The synthesis of E enol ethers of protected 4-amino aldehydes

Susan K. Armstrong,Eric W. Collington,Stuart Warren J. Chem. Soc. Perkin Trans. 1 1994 515
6. Organic chemistry

J. Chem. Soc. Abstr. 1891 60 996
7. 676. Fluoro-olefins. Part II. Synthesis and reactions of some 3 : 3 : 3-trihalogenopropenes

R. N. Haszeldine J. Chem. Soc. 1953 3371
8. 640. The kinetics and mechanism of nucleophilic displacements in allylic systems. Part I. Reaction of 3 : 3-dichloroprop-l-ene with the ethoxide ion

P. B. D. de la Mare,C. A. Vernon J. Chem. Soc. 1952 3325
9. Reactions of the ethyl radical. Part 9.—Addition, dismutation and metathesis with allyl ethyl ether and diallyl ether

D. G. L. James,G. E. Troughton Trans. Faraday Soc. 1969 65 763
10. A Pt(0) complex with cyclic (alkyl)(amino)silylene and 1,3-divinyl-1,1,3,3-tetramethyldisiloxane ligands: synthesis, molecular structure, and catalytic hydrosilylation activity

Tomohiro Iimura,Naohiko Akasaka,Tomoyuki Kosai,Takeaki Iwamoto Dalton Trans. 2017 46 8868

Related Categories

Material Chemicals High Polymer Materials

Cas no 557-31-3 (Allyl Ethyl Ether)

Allyl Ethyl Ether Properties

Names and Identifiers

Computed Properties

Experimental Properties

Allyl Ethyl Ether Related Literature

Related Categories

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